Cas no 1804446-23-8 (3-Iodo-5-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 3-Iodo-5-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1804446-23-8
• MF: C₇H₅F₃INO
• MW: 303.020384550095
• CID: 4802199
• Update Time: 2025-06-22

3-Iodo-5-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C7H5F3INO/c8-7(9,10)5-1-12-2-6(11)4(5)3-13/h1-2,13H,3H2
• InChI Key： BEUVADJVIQNVMZ-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(C(F)(F)F)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1

Additional information on 3-Iodo-5-(trifluoromethyl)pyridine-4-methanol

Introduction to 3-Iodo-5-(trifluoromethyl)pyridine-4-methanol (CAS No. 1804446-23-8)

3-Iodo-5-(trifluoromethyl)pyridine-4-methanol (CAS No. 1804446-23-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both an iodine substituent and a trifluoromethyl group on a pyridine backbone imparts distinct reactivity and functional properties, making it a valuable building block for medicinal chemists.

The iodo group at the 3-position enhances the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex heterocyclic structures. Concurrently, the trifluoromethyl group at the 5-position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interactions with biological targets. These features make 3-Iodo-5-(trifluoromethyl)pyridine-4-methanol particularly useful in the development of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and selectivity. The compound’s structural motif aligns well with this trend, as it allows for facile derivatization into pharmacophores that can interact with specific binding sites on proteins and enzymes. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes implicated in cancer progression. The methanol moiety at the 4-position further extends its synthetic versatility, enabling modifications such as etherification or esterification to tailor physicochemical properties.

One of the most compelling aspects of 3-Iodo-5-(trifluoromethyl)pyridine-4-methanol is its role in exploring structure-activity relationships (SAR). Researchers have leveraged this compound to develop analogs with enhanced binding affinities and reduced side effects. For example, modifications around the pyridine ring have led to compounds that exhibit potent activity against bacterial pathogens while maintaining high selectivity over human enzymes. Such findings underscore the importance of this intermediate in drug discovery pipelines.

The synthesis of 3-Iodo-5-(trifluoromethyl)pyridine-4-methanol typically involves multi-step organic transformations, starting from commercially available pyridine derivatives. Key steps often include halogenation followed by functional group interconversion to introduce the desired substituents at specific positions. Advances in catalytic methods have further refined these processes, improving yields and reducing byproduct formation. These synthetic advancements are critical for ensuring scalability and cost-effectiveness in industrial applications.

From a computational chemistry perspective, the electronic structure of 3-Iodo-5-(trifluoromethyl)pyridine-4-methanol has been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These calculations provide insights into its reactivity patterns and help predict how it will behave in various chemical reactions. Such theoretical investigations are indispensable for guiding experimental efforts and optimizing synthetic routes.

The biological activity of derivatives derived from 3-Iodo-5-(trifluoromethyl)pyridine-4-methanol has been explored across multiple therapeutic areas. Notably, researchers have investigated its potential as a scaffold for antiviral agents, where the trifluoromethyl group enhances metabolic stability and bioavailability. Additionally, its incorporation into kinase inhibitors has shown promise in preclinical models, highlighting its relevance in oncology research. These findings highlight the compound’s broad applicability in medicinal chemistry.

In conclusion,3-Iodo-5-(trifluoromethyl)pyridine-4-methanol (CAS No. 1804446-23-8) represents a versatile intermediate with significant potential in pharmaceutical development. Its unique structural features enable diverse chemical modifications, making it indispensable for constructing biologically active molecules. As research continues to uncover new therapeutic targets and mechanisms, this compound is poised to play an increasingly important role in drug discovery efforts worldwide.